Cas no 120667-58-5 (Benzeneacetonitrile, a-amino-3-bromo-)

• Product Name: Benzeneacetonitrile, a-amino-3-bromo-
• CAS No: 120667-58-5
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• CID: 1211242
• PubChem ID: 14557536
• Update Time: 2025-10-05

Benzeneacetonitrile, a-amino-3-bromo- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-amino-3-bromo-
• SCHEMBL5740606
• CS-0250648
• AKOS000145146
• EN300-51739
• AKOS016053340
• 120667-58-5
• 2-amino-2-(3-bromophenyl)acetonitrile
• ZJTSSLCMKVEGLB-UHFFFAOYSA-N

• Inchi： 1S/C8H7BrN2/c9-7-3-1-2-6(4-7)8(11)5-10/h1-4,8H,11H2
• InChI Key： ZJTSSLCMKVEGLB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C#N)N

Computed Properties

• Exact Mass: 209.97931
• Monoisotopic Mass: 209.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.81